Cas no 67303-47-3 (2-amino-6-chloro-3-methoxybenzoic Acid)

• Product Name: 2-amino-6-chloro-3-methoxybenzoic Acid
• CAS No: 67303-47-3
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 395016
• PubChem ID: 12532259
• Update Time: 2025-06-08

2-amino-6-chloro-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-6-chloro-3-methoxy-
• 2-amino-6-chloro-3-methoxybenzoic acid
• SB78348
• AKOS005133218
• EN300-62237
• DTXSID20501549
• SCHEMBL10581550
• 2-amino-6-chloro-3-methoxybenzoicacid
• CS-0253002
• Z228589672
• 67303-47-3
• 2-amino-6-chloro-3-methoxybenzoic Acid

• Inchi： 1S/C8H8ClNO3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： PYXKVCKQZJCFTF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)N)OC

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Additional information on 2-amino-6-chloro-3-methoxybenzoic Acid

Introduction to 2-Amino-6-Chloro-3-Methoxybenzoic Acid (CAS No. 67303-47-3)

2-Amino-6-chloro-3-methoxybenzoic acid (CAS No. 67303-47-3) is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a chloro substituent, and a methoxy group attached to a benzoic acid backbone. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various scientific investigations.

The molecular formula of 2-amino-6-chloro-3-methoxybenzoic acid is C₉H₉ClNO₃, and its molecular weight is approximately 215.58 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, reduction, and esterification processes. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the context of medicinal chemistry, 2-amino-6-chloro-3-methoxybenzoic acid has garnered significant attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, particularly its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 2-amino-6-chloro-3-methoxybenzoic acid has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry in 2020 demonstrated that this compound can be used as a building block for the fabrication of functional polymers with enhanced mechanical strength and thermal stability.

The physical properties of 2-amino-6-chloro-3-methoxybenzoic acid, such as its solubility, melting point, and stability, are crucial for its practical applications. The compound is generally soluble in polar solvents like water and ethanol but has limited solubility in non-polar solvents. Its melting point is around 185°C, and it exhibits good thermal stability under standard laboratory conditions.

In terms of safety and handling, while 2-amino-6-chloro-3-methoxybenzoic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible substances.

The synthesis and characterization of 2-amino-6-chloro-3-methoxybenzoic acid have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for further research and development.

In conclusion, 2-amino-6-chloro-3-methoxybenzoic acid (CAS No. 67303-47-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and application in various scientific fields. As research continues to advance, it is likely that new uses and derivatives of this compound will be discovered, further expanding its utility and impact.